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Compound of Interest

Compound Name: cobalt(2+),dioxido(dioxo)chromium

Cat. No.: B089288

Essential Safety and Handling Guide for Cobalt(ll)
Chromate

Chemical Identity: Cobalt(2+);dioxido(dioxo)chromium, also known as Cobalt(ll) chromate.
CAS Number: 13455-25-9 Molecular Formula: CoCrOa[1][2][3]

This document provides crucial safety protocols and logistical information for the handling and
disposal of cobalt(ll) chromate, a compound recognized for its significant health and
environmental hazards. The following procedures are designed for researchers, scientists, and
drug development professionals to ensure safe laboratory operations.

Hazard Summary

Cobalt(ll) chromate is a hazardous substance with multiple classifications. It is an oxidizing
solid that may intensify fire and is known to be a carcinogen.[1][4][5][6][7] Exposure can lead to
severe allergic reactions on the skin or respiratory difficulties if inhaled.[5][8][9] Furthermore, it
Is very toxic to aquatic life, with long-lasting effects.[1][5][6]
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Hazard Classification

Description

Carcinogenicity

May cause cancer.[1][5][8] All hexavalent
chromium compounds are considered

carcinogenic to workers.[4]

Sensitization

May cause an allergic skin reaction and allergy
or asthma symptoms or breathing difficulties if
inhaled.[1][5][8][9]

Aquatic Toxicity

Very toxic to aquatic life with long-lasting effects.

[1](5](6]

Oxidizing Properties

As an oxidizing solid, it may cause or intensify

fire when in contact with combustible materials.

[1](61[7]

Skin and Eye Damage

Can cause severe skin burns and eye damage.

[7]

Occupational Exposure Limits

Adherence to established occupational exposure limits (OELS) is critical to minimize health
risks. The limits for the primary components of concern, hexavalent chromium and cobalt, are

provided below.

Component

Regulatory Body Exposure Limit

Hexavalent Chromium (Cr(VI))

OSHA (PEL)

5 pg/ms3 as an 8-hour time-
weighted average (TWA).[10]
[11]

OSHA (Action Level)

2.5 pg/m3 as an 8-hour TWA.

[11]
Cobalt (as Co) ACGIH (TLV) 0.02 mg/m3 TWA.[9][12]
NIOSH (REL) 0.05 mg/m3 TWA.[9]
OSHA (PEL) 0.1 mg/m3 TWA.[9]

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.guidechem.com/msds/13455-25-9.html
https://www.chemicalbook.com/msds/cobalt-ii-chromate.htm
https://www.carlroth.com/medias/SDB-5620-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTI0OTJ8YXBwbGljYXRpb24vcGRmfGFHWmhMMmcxWXk4NU1qSXpOek13TkRJNU9UZ3lMMU5FUWw4MU5qSXdYMGxGWDBWT0xuQmtaZ3w5YzU3NGE2ZmM5YTg0NWIxODc1ZTM4ZThjZmQ1NGQzMTJjM2I0MzlmZWI5M2UzYzUzYzQ5MjJlMTUxZDliZTkx
https://www.concentra.com/resource-center/articles/protect-shipyard-workers-from-chromium/
https://www.guidechem.com/msds/13455-25-9.html
https://www.chemicalbook.com/msds/cobalt-ii-chromate.htm
https://www.carlroth.com/medias/SDB-5620-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTI0OTJ8YXBwbGljYXRpb24vcGRmfGFHWmhMMmcxWXk4NU1qSXpOek13TkRJNU9UZ3lMMU5FUWw4MU5qSXdYMGxGWDBWT0xuQmtaZ3w5YzU3NGE2ZmM5YTg0NWIxODc1ZTM4ZThjZmQ1NGQzMTJjM2I0MzlmZWI5M2UzYzUzYzQ5MjJlMTUxZDliZTkx
https://prochemonline.com/wp-content/uploads/2021/06/1483.CobaltPieces.pdf
https://www.guidechem.com/msds/13455-25-9.html
https://www.chemicalbook.com/msds/cobalt-ii-chromate.htm
https://www.fishersci.com/store/msds?partNumber=AA3920318&productDescription=COBALT%28II%29+CHROMATE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/13455-25-9.html
https://www.fishersci.com/store/msds?partNumber=AA3920318&productDescription=COBALT%28II%29+CHROMATE+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA39203~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:50:06~~Cobalt%20(II
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA39203~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:50:06~~Cobalt%20(II
https://int-enviroguard.com/blog/how-to-prevent-hexavalent-chromium-exposure/
https://www.airgas.com/medias/Airgas-Hexavalent-Chromium-MCM-156.pdf?context=bWFzdGVyfHJvb3R8MjcxNTMxfGFwcGxpY2F0aW9uL3BkZnxoM2IvaDRmLzExOTYyMDA0NTcwMTQyLnBkZnw3MjAyYThjYWVhOGZjOGFmNzJmMzZlYjMxZWFkMjVhNzRiMWUzZTNmN2Y3ZjNiNjVhZTY2MmRmNWM2Y2UwNzIz
https://www.airgas.com/medias/Airgas-Hexavalent-Chromium-MCM-156.pdf?context=bWFzdGVyfHJvb3R8MjcxNTMxfGFwcGxpY2F0aW9uL3BkZnxoM2IvaDRmLzExOTYyMDA0NTcwMTQyLnBkZnw3MjAyYThjYWVhOGZjOGFmNzJmMzZlYjMxZWFkMjVhNzRiMWUzZTNmN2Y3ZjNiNjVhZTY2MmRmNWM2Y2UwNzIz
https://prochemonline.com/wp-content/uploads/2021/06/1483.CobaltPieces.pdf
https://pim-resources.coleparmer.com/sds/82098.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1483.CobaltPieces.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1483.CobaltPieces.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information

A multi-layered approach to safety, combining engineering controls, personal protective
equipment, and strict operational procedures, is mandatory.

Engineering Controls

Proper engineering controls are the primary line of defense to minimize exposure.

o Ventilation: All work involving cobalt(Il) chromate must be conducted in a certified chemical
fume hood, glovebox, or a hard-ducted biosafety cabinet to control airborne particulates.[13]
Local exhaust ventilation should be used at the point of chemical release.[9][14]

o Safety Stations: Eyewash fountains and safety showers must be readily accessible and in
close proximity to the workstation.[6][12][14]

e Pressure Control: Laboratory rooms should be maintained at a negative pressure relative to
corridors to prevent the escape of contaminants.[13]

Personal Protective Equipment (PPE)

The appropriate PPE must be worn at all times when handling cobalt(ll) chromate.
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Protection Type

Specification

Rationale and Citations

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with a full facepiece.
[6][12] The specific cartridge
type (e.g., N100, R100, or
P100 filter) should be selected
based on a formal risk

assessment.[15]

Required if engineering
controls are insufficient or
during maintenance activities.
[13][16] Protects against
inhalation of carcinogenic and
sensitizing dust.[4][10]

Hand

Double gloving with nitrile or
rubber gloves is recommended
for extended use.[9][13]

Prevents skin contact, which
can cause allergic reactions
and burns.[7][9][14]

Eye and Face

Chemical safety goggles and a
face shield.[8][9][13]

Protects eyes and face from
dust particles and splashes.
[10]

A dedicated lab coat,

Prevents contamination of

personal clothing.[13]

Body chemical-resistant apron, or Contaminated clothing must be
full-body suit.[9][13][14] decontaminated or disposed of
as hazardous waste.[14][16]
Closed-toed shoes.[13]
Footwear Disposable shoe coverlets may  Protects against spills and

also be necessary depending

on the scale of work.[16]

contamination.

Operational Plan: Step-by-Step Guidance

A systematic approach to handling ensures that safety is maintained throughout the

experimental workflow.

Pre-Operational Protocol

¢ Review Documentation: Thoroughly read and understand the Safety Data Sheet (SDS) for

cobalt(ll) chromate before beginning any work.[1][5][6]
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 Verify Controls: Confirm that the chemical fume hood is functioning correctly (check airflow

monitor) and that eyewash stations and safety showers are unobstructed.

Assemble PPE: Gather all necessary PPE and inspect it for any damage. Don all required
equipment before entering the designated work area.

Prepare Workspace: Line the work surface within the fume hood with a disposable mat to
contain any spills.[13]

Chemical Handling Protocol

Work Within Fume Hood: Conduct all manipulations of cobalt(ll) chromate, including
weighing and transfers, inside a certified chemical fume hood.[13]

Minimize Dust: Use techniques that minimize the generation of dust. Avoid dry sweeping;
instead, use wet cleaning methods or a HEPA-filtered vacuum for cleanup.[13]

Container Management: Keep containers of cobalt(ll) chromate tightly closed when not in
use.[8][12]

Post-Operational Protocol

Decontamination: At the conclusion of work, decontaminate all equipment and the work
surface within the fume hood.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove
gloves first, followed by the lab coat (turning it inside out), face shield, and goggles.
Respiratory protection should be removed last after leaving the immediate work area.

Personal Hygiene: Immediately wash hands and any potentially exposed skin with soap and
water after removing PPE.[8][14] Do not eat, drink, or smoke in the laboratory area.[14]

Clothing: Contaminated work clothing should not be taken home.[13] It must be removed at
the end of the shift and laundered by personnel who have been informed of the hazards.[14]
[16]

Disposal Plan
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Waste containing cobalt(ll) chromate must be managed as hazardous waste.

Waste Collection

o Segregation: Collect all solid waste (e.g., contaminated gloves, wipes, disposable mats) and
liquid waste in separate, clearly labeled, and sealed containers.

» Labeling: Label waste containers with "Hazardous Waste," the full chemical name "Cobalt(ll)
Chromate," and the associated hazards (Toxic, Oxidizer, Environmental Hazard).

Waste Disposal

o Regulatory Compliance: All disposal must adhere to local, state, and federal regulations for
hazardous waste.[6][7] This substance should not be released into the environment or
disposed of via the sanitary sewer.[7][8][17]

e Treatment: The standard treatment for hexavalent chromium waste involves a chemical
reduction to the less toxic chromium(lll) state, followed by precipitation.[18]

» Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect
and manage the waste.[19] While cobalt is not currently regulated as a RCRA metal, the
presence of hexavalent chromium mandates that the waste be treated as hazardous.[19][20]
Recycling of cobalt and chromium from industrial waste may be a viable option through
specialized vendors.[21][22]

Personal Protective Equipment (PPE) Selection
Workflow

The following diagram outlines the logical steps for selecting the appropriate level of PPE when
working with cobalt(ll) chromate.
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Caption: Workflow for selecting appropriate PPE for handling cobalt(ll) chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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